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Compound of Interest

Compound Name: 5-TMPS

Cat. No.: B15572574

This guide provides essential safety and logistical information for the proper disposal of 5'-
Thymidine Monophosphate Sodium Salt (5'-TMPS), also known as dTMP, in a laboratory
setting. Adherence to these procedures is critical for ensuring personal safety, environmental
protection, and regulatory compliance. This document is intended for researchers, scientists,
and drug development professionals who handle this compound.

Hazard Assessment and Safety Precautions

According to multiple safety data sheets (SDS), 5'-TMPS is not classified as a hazardous
chemical under the OSHA Hazard Communication Standard (29 CFR 1910.1200).[1][2]
However, it is designated as a water hazard class 1, indicating it is slightly hazardous for water.
[3] Therefore, it is imperative that the compound is not released into the environment, sewers,
or groundwater.[3][4]

Standard laboratory personal protective equipment (PPE) should be worn when handling 5'-
TMPS. This includes:

« Nitrile gloves
o Safety goggles or a face shield

e Alaboratory coat
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All handling should be performed in a well-ventilated area to minimize dust formation and
inhalation.[2][4]

Chemical and Safety Data

The following table summarizes key quantitative and safety information for 5'-TMPS, which is
crucial for its safe handling and disposal.

Property Data Reference
Chemical Formula C10H13N2Na20sP [4]
Molecular Weight 366..18 g/mol (anhydrous ]
basis)

Appearance White solid/powder [4]

Melting Point ~215 °C (~419 °F) [3]
Solubility Soluble in water (100 mg/mL)

Flammability Product is not flammable [3]

_ Product does not present an
Explosion Hazard ) [3]
explosion hazard

Storage Temperature -20°C

Incompatible Materials Strong oxidizing agents [4]

Step-by-Step Disposal Procedure

The disposal of 5'-TMPS must be conducted in accordance with all federal, state, and local
regulations.[2][3] Do not dispose of this chemical down the drain.[3]

Step 1: Waste Collection & Segregation

o Solid Waste: Collect dry 5'-TMPS waste, including contaminated consumables (e.g., weigh
boats, pipette tips), by sweeping or shoveling it into a designated, suitable, and clearly
labeled hazardous waste container.[4] Avoid generating dust during collection.[4]
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 Liquid Waste: Collect aqueous solutions containing 5'-TMPS in a designated, leak-proof, and
clearly labeled hazardous waste container.

e Segregation: Do not mix 5'-TMPS waste with other waste streams, particularly incompatible
materials like strong oxidizing agents.[4][5]

Step 2: Container Management

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "5'-Thymidine Monophosphate Sodium Salt,” and the approximate
concentration and volume.

o Storage: Keep the hazardous waste container tightly sealed when not in use.[6] Store the
container in a designated, cool, dry, and well-ventilated satellite accumulation area away

from incompatible chemicals.[7]
Step 3: Disposal of Empty Containers

o Empty containers that held 5'-TMPS must be triple-rinsed with a suitable solvent (e.g.,
water).[6][8]

e The rinsate (the liquid from rinsing) must be collected and disposed of as hazardous waste in
the appropriate liquid waste container.[6][8]

 After the triple-rinse procedure, the container can typically be disposed of in the regular trash
or recycled, depending on institutional policies.[8]

Step 4: Request for Disposal

e Once the hazardous waste container is full or ready for disposal, arrange for pickup through
your institution's Environmental Health and Safety (EHS) office or a licensed hazardous
waste disposal contractor.[7]

 Alternatively, some regulations may permit dissolving the material in a combustible solvent
for incineration in a properly equipped chemical incinerator.[2] This should only be performed
by authorized and trained personnel in accordance with institutional and regulatory

guidelines.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15572574?utm_src=pdf-body
https://www.benchchem.com/product/b15572574?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ6074703&productDescription=THYMIDINE-5+-MONOPHOSPHAT+D+1G&vendorId=VN00024248&countryCode=US&language=en
https://ehs.ucr.edu/sites/default/files/2019-04/sc-75_waste_handling_and_disposal_ii.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Propyltryptamine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15572574?utm_src=pdf-body
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Propyltryptamine_A_Guide_for_Laboratory_Professionals.pdf
https://www.tcichemicals.com/BE/en/sds/T0845_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Spill Management

In the event of a spill:

Ensure the area is well-ventilated.

Wearing appropriate PPE, mechanically pick up or sweep the spilled solid material.[3]

Place the collected material and any contaminated cleaning supplies into a designated
hazardous waste container.[9]

Clean the spill area thoroughly.

Do not allow the spilled material to enter drains or waterways.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 5'-TMPS waste.
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5'-TMPS Disposal Workflow
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Caption: Workflow for the safe disposal of 5'-TMPS waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 5-Thymidine Monophosphate
Sodium Salt (5'-TMPS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572574#5-tmps-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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